Cas no 124903-22-6 (Uridine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-3',5-difluoro- (9CI))

• Product Name: Uridine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-3',5-difluoro- (9CI)
• CAS No: 124903-22-6
• MF: C₉H₁₃F₂N₂O₁₃P₃
• MW: 488.123212575912
• CID: 187573
• PubChem ID: 451623
• Update Time: 2025-04-19

Uridine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-3',5-difluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-3',5-difluoro- (9CI)
• [[(2R,3S,5R)-3-fluoro-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• 3',5-diF-ddTTP
• Uridine 5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-3',5-difluoro-
• 2',3'-Dideoxy-3'-fluoro-5'-fluorouridine-5'-triphosphate
• DTXSID30154520
• 124903-22-6
• [[(2R,3S,5R)-3-fluoro-5-(5-fluoro-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] phosphono hydrogen phosphate

• Inchi： 1S/C9H13F2N2O13P3/c10-4-1-7(13-2-5(11)8(14)12-9(13)15)24-6(4)3-23-28(19,20)26-29(21,22)25-27(16,17)18/h2,4,6-7H,1,3H2,(H,19,20)(H,21,22)(H,12,14,15)(H2,16,17,18)/t4-,6+,7+/m0/s1
• InChI Key： LAKKQICAGYOWHI-UBKIQSJTSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H](C[C@H](N2C=C(C(NC2=O)=O)F)O1)F

Computed Properties

• Exact Mass: 487.95989
• Monoisotopic Mass: 487.95985579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4
• Topological Polar Surface Area: 219Ų

Experimental Properties

• PSA: 218.46